Cas no 1314736-57-6 (1-(2-chloro-5-methylphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-chloro-5-methylphenyl)cyclopropane-1-carbonitrile
• CAS No: 1314736-57-6
• MF: C₁₁H₁₀ClN
• MW: 191.656801700592
• CID: 5872094
• PubChem ID: 129919999
• Update Time: 2025-08-05

1-(2-chloro-5-methylphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-methylphenyl)cyclopropane-1-carbonitrile
• 1314736-57-6
• EN300-1983554

• Inchi： 1S/C11H10ClN/c1-8-2-3-10(12)9(6-8)11(7-13)4-5-11/h2-3,6H,4-5H2,1H3
• InChI Key： XYRFTAULZWWGSU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C1(C#N)CC1

Computed Properties

• Exact Mass: 191.0501770g/mol
• Monoisotopic Mass: 191.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(2-chloro-5-methylphenyl)cyclopropane-1-carbonitrile

1-(2-chloro-5-methylphenyl)cyclopropane-1-carbonitrile

1-(2-chloro-5-methylphenyl)cyclopropane-1-carbonitrile (CAS No. 1314736-57-6) is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in various industrial and research settings. The molecule consists of a cyclopropane ring fused with a phenyl group, substituted with chlorine and methyl groups, and a nitrile functional group. This combination makes it a versatile building block for further chemical transformations.

The synthesis of 1-(2-chloro-5-methylphenyl)cyclopropane-1-carbonitrile involves advanced organic chemistry techniques, including Friedel-Crafts alkylation and subsequent modifications to introduce the nitrile group. Recent studies have highlighted the importance of such compounds in drug discovery, where the cyclopropane ring is known to impart unique pharmacokinetic properties. Researchers have explored the use of this compound as an intermediate in the development of novel pharmaceutical agents targeting specific biological pathways.

In terms of physical properties, 1-(2-chloro-5-methylphenyl)cyclopropane-1-carbonitrile exhibits a melting point of approximately 98°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under thermal and oxidative conditions has been thoroughly investigated, with results indicating moderate stability that can be enhanced through controlled storage conditions.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of 1-(2-chloro-5-methylphenyl)cyclopropane-1-carbonitrile. Quantum mechanical calculations reveal that the nitrile group significantly influences the compound's reactivity, making it an attractive candidate for nucleophilic addition reactions. This property has been leveraged in the synthesis of more complex molecules, including those with potential applications in agrochemicals and specialty chemicals.

The environmental impact of 1-(2-chloro-5-methylphenyl)cyclopropane-1-carbonitrile has also been a topic of interest. Studies conducted under controlled laboratory conditions suggest that the compound undergoes biodegradation at a moderate rate, with microbial activity playing a crucial role in its breakdown. These findings are particularly relevant for industries seeking to minimize their ecological footprint while utilizing such compounds in manufacturing processes.

In conclusion, 1-(2-chloro-5-methylphenyl)cyclopropane-1-carbonitrile (CAS No. 1314736-57-6) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent research insights, positions it as a key player in advancing chemical innovation and sustainable practices.